Cas no 830326-02-8 (3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-)

• Product Name: 3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-
• CAS No: 830326-02-8
• MF: C₁₆H₁₀BrCl₂N₃O
• MW: 411.080100536346
• CID: 679376
• PubChem ID: 69758470
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-
• 5-anilino-4-bromo-2-(2,6-dichlorophenyl)pyridazin-3-one
• 5-anilino-4-bromo-2-(2,6-dichlorophenyl)pyridazin-3(2h)-one
• 830326-02-8
• SCHEMBL6376389
• 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)pyridazin-3(2H)-one
• DTXSID70741276

• Inchi： 1S/C16H10BrCl2N3O/c17-14-13(21-10-5-2-1-3-6-10)9-20-22(16(14)23)15-11(18)7-4-8-12(15)19/h1-9,21H
• InChI Key： KOLZCDUQNJXOQQ-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C(=CC=CC=2Cl)Cl)N=CC=1NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 408.93843g/mol
• Monoisotopic Mass: 408.93843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.7Ų